Cas no 2098127-54-7 (2,2'-(3h-diazirine-3,3-diyl)bis(ethan-1-ol))

• Product Name: 2,2'-(3h-diazirine-3,3-diyl)bis(ethan-1-ol)
• CAS No: 2098127-54-7
• Molecular Formula: C₅H₁₀N₂O₂
• Molecular Weight: 130.1451
• CID: 5051612

2,2'-(3h-diazirine-3,3-diyl)bis(ethan-1-ol) Properties

Names and Identifiers

• 2,2'-(3H-Diazirine-3,3-diyl)diethanol
• 2-[3-(2-hydroxyethyl)diazirin-3-yl]ethanol
• 2,2'-(3H-diazirine-3,3-diyl)bis(ethan-1-ol)

• InChIKey： NVMPGZVKUQCGLJ-UHFFFAOYSA-N
• Inchi： 1S/C5H10N2O2/c8-3-1-5(2-4-9)6-7-5/h8-9H,1-4H2
• SMILES： O([H])C([H])([H])C([H])([H])C1(C([H])([H])C([H])([H])O[H])N=N1

Computed Properties

• Exact Mass: 130.074227566 g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 130.074227566 g/mol
• Heavy Atom Count: 9
• Complexity: 110
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Topological Polar Surface Area: 65.2
• Molecular Weight: 130.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azacyclic compounds